2-(2-chlorophenyl)sulfanyl-N-methylacetamide

• IUPAC Name: 2-(2-chlorophenyl)sulfanyl-N-methylacetamide
• InChI: InChI=1S/C9H10ClNOS/c1-11-9(12)6-13-8-5-3-2-4-7(8)10/h2-5H,6H2,1H3,(H,11,12)
• InChI Key: NQCFMVKXPKQDJJ-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)CSC1=CC=CC=C1Cl
• Molecular Formula: C9H10ClNOS
• Molecular Weight: 215.70 g/mol

Description

2-(2-chlorophenyl)sulfanyl-N-methylacetamide, also known as CMSMA, is a chemical compound that has been extensively researched for its potential use in various scientific applications. This compound is a member of the thioamide family and has been found to have significant biochemical and physiological effects. In

Scientific Research Applications

2-(2-chlorophenyl)sulfanyl-N-methylacetamide has been extensively studied for its potential use in various scientific applications. One of the most significant areas of research has been its use as a ligand in the development of new drugs. This compound has been found to have excellent binding affinity with various enzymes and receptors, making it a promising candidate for drug development.

Mechanism of Action

The mechanism of action of 2-(2-chlorophenyl)sulfanyl-N-methylacetamide is not well understood. However, research has shown that it can interact with various enzymes and receptors in the body, leading to changes in biochemical and physiological processes. Its ability to bind to these targets makes it a promising candidate for drug development.
Biochemical and Physiological Effects:
This compound has been found to have significant biochemical and physiological effects. It has been shown to have anti-inflammatory, analgesic, and anticonvulsant properties. Additionally, it has been found to have a positive effect on memory and learning, making it a promising candidate for the treatment of cognitive disorders.

Advantages and Limitations for Lab Experiments

One of the significant advantages of 2-(2-chlorophenyl)sulfanyl-N-methylacetamide is its high binding affinity with various enzymes and receptors. This property makes it a valuable tool in the development of new drugs. However, the limitations of this compound include its low solubility in water and its potential toxicity at high doses. These limitations must be considered when using this compound in lab experiments.

Future Directions

There are several future directions for research on 2-(2-chlorophenyl)sulfanyl-N-methylacetamide. One area of research is the development of new drugs based on this compound's binding affinity with various targets. Another area of research is the exploration of its potential use in the treatment of cognitive disorders. Additionally, research on the toxicity of this compound at high doses is needed to determine its safety for use in humans.
Conclusion:
In conclusion, this compound is a promising compound with significant potential for use in various scientific applications. Its high binding affinity with various enzymes and receptors makes it a valuable tool in drug development. However, its limitations must be considered when using it in lab experiments. Future research on this compound's potential uses and toxicity is needed to determine its safety and efficacy in humans.

Synthesis Methods

2-(2-chlorophenyl)sulfanyl-N-methylacetamide can be synthesized using a straightforward process involving the reaction of 2-chlorobenzenethiol with N-methylacetamide in the presence of a base catalyst. The resulting compound can then be purified using various methods, including crystallization and column chromatography. The purity of the final product is critical for its use in scientific research.